Cas no 58332-01-7 (methyl 2-cyano-6-fluorobenzoate)

methyl 2-cyano-6-fluorobenzoate structure

58332-01-7 structure

Product Name:methyl 2-cyano-6-fluorobenzoate

CAS No:58332-01-7

Molecular Formula:C₉H₆FNO₂

Molecular Weight:179.147843

MDL:MFCD12911464

CID:2084431

PubChem ID:71744202

methyl 2-cyano-6-fluorobenzoate Properties

Names and Identifiers

- methyl 2-cyano-6-fluorobenzoate
- 58332-01-7
- DTXSID00857435
- DB-343255
- SY034450
- AS-46045
- MFCD12911464
- CS-0099427
- CL8536
- METHYL2-CYANO-6-FLUOROBENZOATE
- AKOS024262475
- METHYL 2-CYANO-6-FLUOROBENZOATE
- +Expand
- MDL： MFCD12911464
- InChIKey： TXKFIBYLMLSSBI-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H6FNO2/c1-13-9(12)8-6(5-11)3-2-4-7(8)10/h2-4H,1H3
- SMILES： COC(=O)C1=C(C=CC=C1F)C#N

Computed Properties

Exact Mass: 179.03825660g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 179.03825660g/mol
Heavy Atom Count: 13
Complexity: 245
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 50.1Å²

methyl 2-cyano-6-fluorobenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00EGCB-1g	methyl 2-cyano-6-fluorobenzoate	58332-01-7	95%	1g	$68.00
A2B Chem LLC	AG73563-1g	Methyl 2-cyano-6-fluorobenzoate	58332-01-7	95%	1g	$21.00	2024-04-19
Aaron	AR00EGKN-100mg	methyl 2-cyano-6-fluorobenzoate	58332-01-7	98%	100mg	$6.00
abcr	AB447272-1 g	Methyl 2-cyano-6-fluorobenzoate; 95%	58332-01-7		1g	€101.00	2023-04-22
Alichem	A015023456-250mg	Methyl 2-cyano-6-fluorobenzoate	58332-01-7	97%	250mg	$494.40	2023-09-01
Apollo Scientific	PC430002-1g	Methyl 2-cyano-6-fluorobenzoate	58332-01-7	98%	1g	£55.00	2023-08-31
Chemenu	CM153247-10g	Methyl 2-cyano-6-fluorobenzoate	58332-01-7	95%	10g	$313
Crysdot LLC	CD12058656-25g	Methyl 2-cyano-6-fluorobenzoate	58332-01-7	95+%	25g	$319
eNovation Chemicals LLC	D565462-5g	Methyl 2-Cyano-6-Fluorobenzoate	58332-01-7	97%	5g	$200	2022-09-03
TRC	B495068-50mg	Methyl 2-Cyano-6-fluorobenzoate	58332-01-7		50mg	$ 50.00	2022-06-07

methyl 2-cyano-6-fluorobenzoate Related Literature

1. Back cover

Lab Chip, 2017,17, 2139-2140
2. Concluding Remarks

Faraday Discuss., 2003,124, 453-455
3. Organocatalyzed aerobic oxidative Robinson-type annulation of 2-isocyanochalcones: expedient synthesis of phenanthridines†

Jinhuan Dong,Yang Men,Yifei Li Chem. Commun., 2017,53, 1739-1742
4. Syntheses and Antibacterial Activities of Tizoxanide, an N-(Nitrothiazolyl)salicylamide, and its O-Aryl Glucuronide

J. Chem. Res. (S), 1999, 44-45
5. Dietary nucleotides supplementation during the suckling period improves the antioxidative ability of neonates with intrauterine growth retardation when using a pig model†

RSC Adv., 2018,8, 16152-16160
6. Mechanistic insight from activation parameters for the reaction between co-enzyme B12 and cyanide: further evidence that heterolytic Co–C bond cleavage is solvent-assisted†

Mohamed S. A. Hamza,Andrew G. Cregan,Nicola E. Brasch,Rudi van Eldik Dalton Trans., 2003, 596-602
7. Inside front cover

Biomater. Sci., 2014,2, 2-2
8. Dinuclear zinc catalysts with unprecedented activities for the copolymerization of cyclohexene oxide and CO2†

S. Kissling,M. W. Lehenmeier,P. T. Altenbuchner,A. Kronast,M. Reiter,P. Deglmann,U. B. Seemann,B. Rieger Chem. Commun., 2015,51, 4579-4582
9. Metabonomic analysis of mouse urine by liquid-chromatography-time of flight mass spectrometry (LC-TOFMS): detection of strain, diurnal and gender differences

Robert Plumb,Jennifer Granger,Chris Stumpf,Ian D. Wilson,Julie A. Evans,Eva M. Lenz Analyst, 2003,128, 819-823
10. A new supramolecular assembly obtained from the combination of silver(i) cations with a thiophosphorylated cavitand

Brigitte Bibal,Bernard Tinant,Jean-Paul Declercq,Jean-Pierre Dutasta Chem. Commun., 2002, 432-433

58332-01-7 (methyl 2-cyano-6-fluorobenzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:58332-01-7)methyl 2-cyano-6-fluorobenzoate

Purity:99%

Quantity:25g

Price($):204.0